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Compound of Interest

Compound Name: Ethyl (R)-3-hydroxybutyrate

Cat. No.: B162798 Get Quote

Technical Guide: Ethyl (R)-3-hydroxybutyrate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl (R)-3-hydroxybutyrate is a chiral organic compound of significant interest in the

pharmaceutical and biotechnology sectors. Its versatile nature makes it a key starting material

and intermediate in the synthesis of a wide array of complex molecules, including various drug

candidates. This technical guide provides a comprehensive overview of the essential physical

and chemical properties of Ethyl (R)-3-hydroxybutyrate, along with standardized

experimental protocols for their verification. The information herein is intended to support

research and development activities by providing reliable data and methodologies for quality

assessment and application.
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Identifier Value

IUPAC Name ethyl (3R)-3-hydroxybutanoate

Synonyms
Ethyl (R)-(-)-3-hydroxybutyrate, (R)-(-)-3-

Hydroxybutyric acid ethyl ester

CAS Number 24915-95-5[1][2]

Molecular Formula C₆H₁₂O₃[1][2]

Molecular Weight 132.16 g/mol [2][3]

InChI Key OMSUIQOIVADKIM-RXMQYKEDSA-N[1][2]

SMILES CCOC(=O)C--INVALID-LINK--O[1]

Physical and Chemical Properties
The physical and chemical specifications of Ethyl (R)-3-hydroxybutyrate are summarized in

the table below. These properties are critical for its handling, storage, and application in various

chemical processes.

Property Value

Appearance Colorless to pale yellow liquid

Purity (GC) ≥98%[4]

Density 1.017 g/mL at 25 °C[5]

Boiling Point 75-76 °C at 12 mmHg[3][5]

Refractive Index (n20/D) 1.420[4][5]

Optical Rotation [α]20/D -46° (c = 1 in chloroform)[5]

Solubility Soluble in water[2][3] and DMSO[6][7].
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The following sections detail the experimental methodologies for the determination of the key

physical properties of Ethyl (R)-3-hydroxybutyrate.

Determination of Boiling Point
The boiling point is determined using the capillary method in a Thiele tube.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Capillary tube (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Mineral oil or silicone oil

Procedure:

A small amount of Ethyl (R)-3-hydroxybutyrate is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing the heating oil.

The Thiele tube is gently heated. A stream of bubbles will emerge from the capillary tube.

Heating is stopped when a continuous stream of bubbles is observed.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.
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Measurement of Density
The density of Ethyl (R)-3-hydroxybutyrate is determined using a pycnometer or a calibrated

graduated cylinder and a balance.

Apparatus:

Pycnometer (or 10 mL graduated cylinder)

Analytical balance

Procedure:

The mass of the clean, dry pycnometer is accurately measured.

The pycnometer is filled with Ethyl (R)-3-hydroxybutyrate, ensuring no air bubbles are

present.

The mass of the pycnometer filled with the sample is measured.

The density is calculated using the formula: Density = (mass of sample) / (volume of

pycnometer).

Measurement of Refractive Index
The refractive index is measured using an Abbe refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath (20 °C)

Dropper

Procedure:

The refractometer is calibrated using distilled water.
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The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol) and

allowed to dry.

A few drops of Ethyl (R)-3-hydroxybutyrate are placed on the lower prism.

The prisms are closed and the temperature is allowed to equilibrate to 20 °C.

The light source is adjusted to illuminate the field of view.

The adjustment knob is turned until the boundary line between the light and dark fields is

sharp and centered on the crosshairs.

The refractive index is read from the scale.

Determination of Optical Rotation
The optical rotation is measured using a polarimeter.

Apparatus:

Polarimeter

1 dm polarimeter cell

Volumetric flask

Analytical balance

Chloroform (spectroscopic grade)

Procedure:

A solution of Ethyl (R)-3-hydroxybutyrate in chloroform is prepared at a precise

concentration (e.g., 1 g/100 mL).

The polarimeter is calibrated with the pure solvent (chloroform).

The polarimeter cell is filled with the prepared solution, ensuring no air bubbles are present.
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The observed rotation (α) is measured.

The specific rotation ([α]) is calculated using the formula: [α] = α / (l × c), where 'l' is the path

length in decimeters and 'c' is the concentration in g/mL.

Purity Assessment by Gas Chromatography (GC)
The purity of Ethyl (R)-3-hydroxybutyrate is determined by gas chromatography with a flame

ionization detector (FID).

Apparatus:

Gas chromatograph with FID

Appropriate capillary column (e.g., polar phase like Carbowax)

Syringe for injection

High purity carrier gas (e.g., Helium or Nitrogen)

Procedure:

The GC is set up with appropriate parameters for the column, injector, and detector

temperatures, and carrier gas flow rate.

A dilute solution of Ethyl (R)-3-hydroxybutyrate in a suitable solvent (e.g.,

dichloromethane) is prepared.

A small volume of the sample is injected into the GC.

The resulting chromatogram is recorded.

The area of the peak corresponding to Ethyl (R)-3-hydroxybutyrate and any impurity peaks

are integrated.

The purity is calculated as the percentage of the area of the main peak relative to the total

area of all peaks.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b162798?utm_src=pdf-body
https://www.benchchem.com/product/b162798?utm_src=pdf-body
https://www.benchchem.com/product/b162798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control assessment of Ethyl
(R)-3-hydroxybutyrate.

Receiving Initial Testing Quantitative Analysis Decision

Disposition

Raw Material
Ethyl (R)-3-hydroxybutyrate

Appearance
(Visual Inspection)

Identity
(FTIR/NMR) Purity (GC) Optical Rotation Density Refractive Index Pass/Fail Decision

Release for UsePass

Reject and Quarantine

Fail

Click to download full resolution via product page

Quality Control Workflow for Ethyl (R)-3-hydroxybutyrate.

Safety and Handling
Ethyl (R)-3-hydroxybutyrate should be handled in a well-ventilated area, and appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should

be worn. Store in a cool, dry place away from incompatible materials. For detailed safety

information, refer to the Safety Data Sheet (SDS).

Conclusion
This technical guide provides essential data on the physical and chemical properties of Ethyl
(R)-3-hydroxybutyrate and standardized protocols for their determination. Adherence to these

methodologies will ensure the quality and consistency of this critical chiral building block in

research and development applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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